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Compound of Interest

Compound Name: Sybraloy

Cat. No.: B1239572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the setting reaction kinetics of

Sybraloy, a high-copper dental amalgam. The document details the chemical processes

governing its transformation from a malleable mixture to a durable restorative material. It

includes a summary of its physical properties, detailed experimental protocols for

characterization based on international standards, and visualizations of the reaction pathways

and experimental workflows.

Introduction to Sybraloy Amalgam
Sybraloy is a high-copper, spherical particle dental amalgam. Its composition, which includes a

significant proportion of copper, is designed to eliminate the formation of the corrosion-prone

gamma-2 (γ₂) phase (Sn₈Hg), which is a known weakness in traditional, low-copper amalgams.

This results in a restoration with improved longevity and marginal integrity. Clinical studies have

shown that Sybraloy exhibits favorable performance with good marginal integrity over time.

Table 1: Composition of Sybraloy Amalgam Alloy
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Component Percentage by Weight (%)

Silver (Ag) 40

Tin (Sn) 30

Copper (Cu) 30

The Setting Reaction of High-Copper Amalgams
The setting of high-copper amalgams like Sybraloy is a complex metallurgical process

involving the dissolution of the alloy particles in mercury and the subsequent precipitation of

new metallic phases. The overall reaction can be summarized in two stages:

Initial Reaction: The silver-tin (Ag₃Sn, γ-phase) particles react with mercury (Hg) to form a

silver-mercury matrix (Ag₂Hg₃, γ₁-phase) and a tin-mercury phase (Sn₈Hg, γ₂-phase).

Secondary Reaction: The newly formed γ₂-phase is unstable in the presence of the high

copper content. The copper in the alloy reacts with the γ₂-phase to form a stable copper-tin

compound (Cu₆Sn₅, η' (eta prime) phase) and more γ₁-phase. This secondary reaction is

crucial as it consumes the weak and corrodible γ₂-phase.

The final set amalgam consists of unreacted alloy particles embedded in a matrix of γ₁ and η'

phases, with minimal to no γ₂-phase present.
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Figure 1: Setting reaction pathway of high-copper amalgam.

Quantitative Data on Setting Kinetics
While specific quantitative data for Sybraloy's setting kinetics is not readily available in the

public domain, the following table presents typical values for high-copper amalgams, which are

expected to be comparable to Sybraloy. It is important to note that these values can be

influenced by factors such as trituration time and condensation technique. One source

suggests a trituration time of 13 seconds for Sybraloy.

Table 2: Typical Physical Properties of High-Copper Amalgams
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Property Typical Value Range

Setting Time

- Initial Set (Working Time) 3 - 5 minutes

- Final Set ~ 24 hours

Dimensional Change (24h) -10 to +15 µm/cm

Compressive Strength

- 1 hour > 100 MPa

- 24 hours > 350 MPa

Static Creep < 0.5%

Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the setting

kinetics of dental amalgams, based on the ISO 24234 standard.

Determination of Setting Time
The setting time of dental amalgam can be determined by monitoring the change in its

resistance to penetration or indentation over time.

Apparatus:

Vicat needle apparatus or similar indentation device

Specimen mold (as per ISO 24234)

Amalgamator

Timer

Procedure:
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Triturate the Sybraloy capsule according to the manufacturer's instructions (e.g., 13

seconds).

Immediately condense the mixed amalgam into the specimen mold.

Place the mold under the indenter of the testing apparatus.

At regular intervals (e.g., every 30 seconds), lower the indenter onto the surface of the

amalgam with a specified force.

The initial setting time is recorded as the time when the indenter no longer leaves a visible

mark on the surface.

The final setting time is determined by a significant increase in resistance to indentation, as

defined by the specific testing standard.

Measurement of Dimensional Change
The dimensional change during the setting of amalgam is a critical parameter, as excessive

expansion can stress the tooth, while contraction can lead to marginal gaps.
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Figure 2: Workflow for measuring dimensional change.

Apparatus:
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Dilatometer or a measuring microscope

Specimen mold (cylindrical, typically 4 mm diameter and 8 mm height as per ISO 24234)

Amalgamator

Condensing instruments

Procedure:

Prepare a cylindrical specimen of Sybraloy amalgam by trituration and condensation into

the specified mold.

Place the specimen in the measuring apparatus.

Record the initial length of the specimen at a specified time after trituration (e.g., 5 minutes).

Maintain the specimen at a constant temperature (e.g., 37°C) and measure its length at

regular intervals over a 24-hour period.

The dimensional change is expressed as the percentage change in length from the initial

measurement.

Determination of Compressive Strength
Compressive strength is a key indicator of an amalgam's ability to withstand masticatory forces.
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To cite this document: BenchChem. [Setting Reaction Kinetics of Sybraloy Amalgam: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239572#setting-reaction-kinetics-of-sybraloy-
amalgam]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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